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Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12631715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N1-Methoxymethyl picrinine is an indole alkaloid that has been isolated from the leaves of

Alstonia scholaris, a plant with a history of use in traditional medicine.[1][2][3][4] As a member

of the picrinine-type monoterpenoid indole alkaloids, this compound is of interest to

researchers in natural product chemistry, pharmacology, and drug development.[1][2] This

document provides an overview of the analytical standards and proposes detailed protocols for

the analysis of N1-Methoxymethyl picrinine using modern analytical techniques.

Due to the limited availability of specific validated analytical methods for N1-Methoxymethyl
picrinine in publicly accessible literature, the protocols described herein are exemplary

methods based on established analytical practices for other indole alkaloids.[5][6][7][8] These

methods are intended to serve as a starting point for the development and validation of specific

analytical procedures.

Physicochemical Properties and Handling
A summary of the known physicochemical properties of N1-Methoxymethyl picrinine is

presented in Table 1. This information is crucial for the preparation of standards and samples

for analysis.

Table 1: Physicochemical Data of N1-Methoxymethyl picrinine
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Property Value Source

CAS Number 1158845-78-3 [9][10][11]

Molecular Formula C22H26N2O4 [3][9][10][11]

Molecular Weight 382.5 g/mol [3][11]

Appearance Powder [9][11]

Purity
>98% (typical for commercial

standards)
[11]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[9][10]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored at -20°C for several

months.

[11][12]

Analytical Methodologies
The analysis of indole alkaloids such as N1-Methoxymethyl picrinine typically involves

chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography

(HPLC) is widely used for quantification, while Gas Chromatography-Mass Spectrometry (GC-

MS) is suitable for identification and quantification of volatile or derivatized alkaloids.[6][7][8]

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for structural

elucidation and purity assessment.[13][14][15]

General Analytical Workflow
The following diagram illustrates a general workflow for the analysis of N1-Methoxymethyl
picrinine from a plant matrix or as a pure standard.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://alkaloids.alfa-chemistry.com/product/n1-methoxymethyl-picrinine-cas-1158845-78-3-376885.html
https://www.biocrick.com/N1-Methoxymethyl-picrinine-BCN6038.html
https://www.biocrick.com/download/document/BCN6038/datasheet.pdf
https://natuprod.bocsci.com/product/n1-methoxymethyl-picrinine-cas-1158845-78-3-188538.html
https://alkaloids.alfa-chemistry.com/product/n1-methoxymethyl-picrinine-cas-1158845-78-3-376885.html
https://www.biocrick.com/N1-Methoxymethyl-picrinine-BCN6038.html
https://www.biocrick.com/download/document/BCN6038/datasheet.pdf
https://natuprod.bocsci.com/product/n1-methoxymethyl-picrinine-cas-1158845-78-3-188538.html
https://www.biocrick.com/download/document/BCN6038/datasheet.pdf
https://alkaloids.alfa-chemistry.com/product/n1-methoxymethyl-picrinine-cas-1158845-78-3-376885.html
https://www.biocrick.com/download/document/BCN6038/datasheet.pdf
https://www.biocrick.com/download/document/BCN6038/datasheet.pdf
https://alkaloids.alfa-chemistry.com/product/n1-methoxymethyl-picrinine-cas-1158845-78-3-376885.html
https://www.biocrick.com/N1-Methoxymethyl-picrinine-BCN6038.html
https://www.biocrick.com/download/document/BCN6038/datasheet.pdf
https://immunomart.com/product/n1-methoxymethyl-picrinine/
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://academic.oup.com/chromsci/article-pdf/51/10/926/16724562/bms191.pdf
https://www.notulaebotanicae.ro/index.php/nbha/article/download/10127/7883/39121
https://www.researchgate.net/publication/303974689_Gas_Chromatography-Mass_Spectrometry_GC-MS_Analysis_of_Indole_Alkaloids_Isolated_from_Catharanthus_roseus_L_G_Don_Cultivated_Conventionally_and_Derived_from_In_vitro_Cultures
https://www.mdpi.com/1420-3049/17/3/3025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8638010/
https://pubs.acs.org/doi/10.1021/acsomega.1c04464
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/product/b12631715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12631715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analytical Techniques Data Processing

Sample Extraction
 (e.g., from Alstonia scholaris leaves)

Filtration_Purification
 (e.g., SPE)

Sample_for_Analysis

HPLC_UV_MS Quantitative Analysis

GC_MS
 Identification & Quantification

NMR
 Structural Elucidation & Purity

Data_Analysis_HPLC
 Chromatogram Analysis

Data_Analysis_GCMS
 Spectral Library Matching

Data_Analysis_NMR
 Spectral Interpretation

Final_Report

Objective

Quantification

Identification

Structural_Elucidation

HPLC

 High Precision & Accuracy

GC_MS

 Mass Spectrum Fingerprint NMR

 Definitive Structure Confirmation

 Alternative for Volatile Compounds  Based on Retention Time

Mass_Spectrometry

 Molecular Weight Confirmation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12631715?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12631715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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